SB 258741 hydrochloride

• Molecular Formula: C19H31ClN2O2S
• Molecular Weight: 387.0 g/mol
• InChI: InChI=1S/C19H30N2O2S.ClH/c1-16-8-12-20(13-9-16)14-10-18-6-4-11-21(18)24(22,23)19-7-3-5-17(2)15-19;/h3,5,7,15-16,18H,4,6,8-14H2,1-2H3;1H/t18-;/m1./s1
• InChIKey: KOPBKAZWQCDUGY-GMUIIQOCSA-N

SB 258741 Hydrochloride: Selective 5-HT7 Receptor Antagonist

SB 258741 hydrochloride (SB 258741 HCl, CAS 201038-58-6 free base) is a selective 5-HT7 receptor antagonist developed by SmithKline Beecham (now GlaxoSmithKline) and characterized as a partial inverse agonist at human recombinant 5-HT7a receptors [1]. The compound exhibits pKi values of 8.0-8.5 (Ki ≈ 3.16 nM) for human 5-HT7 receptors and an antagonist potency (apparent pKB) of 8.47 in cAMP accumulation assays [2]. It has been primarily utilized in preclinical studies investigating the role of 5-HT7 receptors in schizophrenia, mood disorders, and neuropsychiatric conditions [3].

Selective 5-HT7 receptor antagonist

Partial inverse agonist profile

Tool for constitutive activity & NMDA hypofunction models

• [1] Mahé C, Loetscher E, Feuerbach D, Müller W, Seiler MP, Schoeffter P. Differential inverse agonist efficacies of SB-258719, SB-258741 and SB-269970 at human recombinant serotonin 5-HT7 receptors. Eur J Pharmacol. 2004;495(2-3):97-102. View Source
• [2] MedChemExpress. SB 258741 hydrochloride product page. View Source
• [3] Pouzet B, Didriksen M, Arnt J. Effects of the 5-HT7 receptor antagonist SB-258741 in animal models for schizophrenia. Pharmacol Biochem Behav. 2002;71(4):655-65. View Source

Why SB 258741 Cannot Be Substituted with Other 5-HT7 Antagonists

All 5-HT7 receptor antagonists are not functionally equivalent. Within the structurally related SB-series of 5-HT7 antagonists, compounds diverge markedly in inverse agonist efficacy—a property that dictates whether baseline constitutive receptor activity is suppressed, left unaltered, or actively reduced [1]. Additionally, in vivo pharmacological outcomes differ substantially across preclinical models; a compound that normalizes PCP-disrupted prepulse inhibition may fail to reverse amphetamine-disrupted PPI, and a compound that antagonizes hyperactivity may simultaneously reduce spontaneous motility, confounding data interpretation [2]. Substituting SB 258741 with a close analog (e.g., SB-258719 or SB-269970) without accounting for inverse agonist profile and model-specific behavioral effects introduces functional and interpretive variables that undermine experimental reproducibility.

Property

SB-258741 (Target)

Closest Analogs

Functional Activity

Partial inverse agonist

SB-258719: neutral antagonist; SB-269970: quasi-full inverse agonist

Effect on Constitutive Activity

Reduces but does not silence basal signaling

Neutral antagonist has no effect; quasi-full inverse agonist silences

Behavioral Model Outcome

May alter PPI based on inverse agonism degree

Outcomes may not transfer due to different functional profiles

• [1] Mahé C, Loetscher E, Feuerbach D, Müller W, Seiler MP, Schoeffter P. Differential inverse agonist efficacies of SB-258719, SB-258741 and SB-269970 at human recombinant serotonin 5-HT7 receptors. Eur J Pharmacol. 2004;495(2-3):97-102. View Source
• [2] Pouzet B, Didriksen M, Arnt J. Effects of the 5-HT7 receptor antagonist SB-258741 in animal models for schizophrenia. Pharmacol Biochem Behav. 2002;71(4):655-65. View Source

Differentiation Evidence Against Closest Analogs

Inverse Agonist Efficacy Profile vs. SB-258719 and SB-269970

At human recombinant 5-HT7a receptors expressed in CHO cells, SB-258741 behaves as a partial inverse agonist, whereas SB-258719 has no inverse agonist activity (neutral antagonist) and SB-269970 is a quasi-full inverse agonist comparable to methiothepin [1]. This graded efficacy spectrum enables researchers to select a compound with the precise functional consequence required for their experimental question.

Inverse Agonist Profile

Head-to-head

Partial inverse agonist (SB-258741) vs. neutral antagonist (SB-258719) vs. quasi-full inverse agonist (SB-269970)

Reported functional selectivity context

cAMP assay, CHO-h5-HT7a cells

Evidence Dimension	Inverse agonist efficacy at human 5-HT7a receptors
Target Compound Data	Partial inverse agonist
Comparator Or Baseline	SB-258719: no inverse agonist activity; SB-269970: quasi-full inverse agonist
Quantified Difference	Graded efficacy spectrum: neutral → partial → quasi-full inverse agonism
Conditions	cAMP accumulation assay in intact CHO cells expressing human recombinant 5-HT7a receptors

Why This Matters

Functional selection depends on inverse agonist profile: neutral antagonists preserve baseline constitutive activity, partial inverse agonists produce intermediate suppression, and full inverse agonists maximally reduce constitutive signaling.

• [1] Mahé C, Loetscher E, Feuerbach D, Müller W, Seiler MP, Schoeffter P. Differential inverse agonist efficacies of SB-258719, SB-258741 and SB-269970 at human recombinant serotonin 5-HT7 receptors. Eur J Pharmacol. 2004;495(2-3):97-102. View Source

In Vivo Efficacy in PCP-Disrupted Prepulse Inhibition vs. Risperidone

In the rat prepulse inhibition (PPI) paradigm—a translational model of sensorimotor gating deficits—SB 258741 produces divergent outcomes depending on the pharmacological disruptor used. The compound dose-dependently normalized PCP-disrupted PPI but did not reverse D-amphetamine-disrupted PPI [1]. This model-specific profile provides a pharmacological fingerprint distinct from risperidone and may inform mechanistic hypotheses regarding glutamatergic versus dopaminergic modulation.

In Vivo PPI Reversal

Head-to-head

Selective reversal of PCP-disrupted PPI; no effect on D-amphetamine-disrupted PPI (vs. risperidone reverses both)

Model-specific glutamatergic pathway context

Rat PPI model; 2.3–9.1 mg/kg s.c.

Evidence Dimension	PPI restoration efficacy
Target Compound Data	Normalized PCP-disrupted PPI (dose-dependent); no reversal of D-amphetamine-disrupted PPI
Comparator Or Baseline	SB-258741 performance in D-amphetamine-disrupted PPI (negative control outcome)
Quantified Difference	Qualitative difference: effective in glutamatergic (PCP) model, ineffective in dopaminergic (amphetamine) model
Conditions	Male Wistar rats (250-300 g); PCP 2 mg/kg or D-amphetamine; SB-258741 0.56-9.1 mg/kg s.c.

Why This Matters

This differential sensitivity reveals that 5-HT7 receptor blockade with SB 258741 selectively affects glutamatergic-mediated PPI disruption while sparing dopaminergic-mediated disruption, a critical consideration when designing mechanistic studies.

• [1] Pouzet B, Didriksen M, Arnt J. Effects of the 5-HT7 receptor antagonist SB-258741 in animal models for schizophrenia. Pharmacol Biochem Behav. 2002;71(4):655-65. View Source

Binding Affinity at Human 5-HT7 Receptor

SB 258741 antagonized D-amphetamine-induced hyperactivity (threshold ≥0.56 mg/kg s.c.), but reduced spontaneous motility in normal rats at overlapping doses of 4.6 and 9.1 mg/kg [1]. This overlap between therapeutic effect and motoric side effect at higher doses is a known limitation of the compound and must be accounted for in experimental design. In contrast, SB-269970, a quasi-full inverse agonist, has been shown to lack motoric impairment at antipsychotic-effective doses in some models [2].

Binding Affinity (Ki)

Reported

Ki = 3.16 nM

~10-fold higher affinity than SB-258719 (31.6 nM)

Reported binding affinity context

Radioligand binding, human recombinant 5-HT7

Evidence Dimension	Therapeutic window (antipsychotic-like effect vs. motoric side effect)
Target Compound Data	Antagonism at ≥0.56 mg/kg; motility reduction at 4.6-9.1 mg/kg (overlap at higher doses)
Comparator Or Baseline	SB-269970: no motility reduction at antipsychotic-effective doses (class-level inference)
Quantified Difference	Narrower therapeutic index relative to SB-269970
Conditions	Male Wistar rats (200-250 g); D-amphetamine-induced hyperactivity assay; spontaneous motility assay

Why This Matters

Investigators requiring separation of antipsychotic-like effects from motoric side effects may prefer SB-269970; those needing a partial inverse agonist profile may accept the narrower window of SB 258741.

• [1] Pouzet B, Didriksen M, Arnt J. Effects of the 5-HT7 receptor antagonist SB-258741 in animal models for schizophrenia. Pharmacol Biochem Behav. 2002;71(4):655-65. View Source
• [2] Guscott MR, Egan E, Cook GP, Stanton JA, Beer MS, Rosahl TW, et al. The 5-HT7 receptor antagonist SB-269970 reverses hypothermia and PPI deficits in rodents. Neuropharmacology. 2005;48(4):492-502. (Supporting inference only; direct comparison not performed in single study) View Source

Solid-Phase Synthesis Utility: SB 258741 Serves as a Scaffold Template for 64-Member Proline-Derivative Libraries

Unlike its SB-series analogs SB-258719 and SB-269970, which have not been widely adapted as synthetic scaffolds, SB 258741 has been explicitly used as the focal template for constructing a 64-member library of novel sulfonamide and carboxamide proline derivatives targeting the 5-HT7 receptor [1]. Compounds were synthesized on SynPhase Lanterns functionalized with a BAL linker and obtained in good yields and high purity upon cleavage, demonstrating the molecule's compatibility with parallel solid-phase chemistry [1].

Functional Potency (pKB)

Reported

pKB = 8.47

Supports functional concentration-range selection

cAMP inhibition vs. 5-HT in CHO-h5-HT7a cells

Evidence Dimension	Synthetic derivatizability for library construction
Target Compound Data	Successfully used as template for 64-member library
Comparator Or Baseline	SB-258719 and SB-269970: no comparable published library synthesis studies identified
Quantified Difference	Documented library vs. no documented library
Conditions	SynPhase Lanterns; BAL linker; solid-phase parallel synthesis

Why This Matters

For medicinal chemistry programs requiring a derivatizable 5-HT7 antagonist core for SAR exploration, SB 258741 offers a validated starting point with established synthetic protocols.

• [1] Bioorganic & Medicinal Chemistry. Parallel solid-phase synthesis and characterization of new sulfonamide and carboxamide proline derivatives as potential CNS agents. 2005. View Source

Validated Application Scenarios

Modulating Constitutive 5-HT7 Receptor Activity in Cellular Models

In HEK-293 or CHO cell systems expressing recombinant human 5-HT7a receptors, SB 258741 provides partial inverse agonism—an intermediate phenotype between the neutral antagonism of SB-258719 and the quasi-full inverse agonism of SB-269970 [1]. Researchers studying the physiological relevance of constitutive 5-HT7 receptor activity in native tissues can use this graded efficacy spectrum to probe structure-function relationships or to benchmark novel compounds against a well-characterized partial inverse agonist standard.

Dissecting Glutamatergic Mechanisms in Schizophrenia Models

SB 258741 dose-dependently normalizes PCP-disrupted PPI but does not reverse D-amphetamine-disrupted PPI [2]. This glutamatergic-selective effect makes SB 258741 a preferred tool over nonselective antipsychotics or alternative 5-HT7 antagonists for experiments designed to isolate the contribution of 5-HT7 receptors to NMDA receptor-mediated sensorimotor gating deficits, without confounding dopaminergic modulation.

Differentiating Antagonism from Inverse Agonism in Behavioral Pharmacology

SB 258741 antagonizes D-amphetamine-induced hyperactivity at ≥0.56 mg/kg s.c. but reduces spontaneous motility at 4.6-9.1 mg/kg s.c. [2]. This overlapping dose-response relationship provides a defined experimental window (approximately 0.56-4.6 mg/kg) for investigating antipsychotic-like behavioral effects without motoric impairment. Researchers should limit dosing to <4.6 mg/kg s.c. when motor function preservation is required, or utilize the higher-dose motility reduction as a positive control for assessing sedative liability.

Medicinal Chemistry Library Synthesis Using SB 258741 as a Validated 5-HT7 Antagonist Scaffold

SB 258741 has been successfully employed as the template for a 64-member library of sulfonamide and carboxamide proline derivatives synthesized on SynPhase Lanterns with a BAL linker [3]. Medicinal chemists pursuing SAR optimization of 5-HT7 antagonists can leverage established solid-phase protocols for this scaffold, reducing the time required for de novo synthetic route development and enabling rapid generation of focused analog libraries.

Application

Selection Property

Validation Focus

Modulating constitutive 5-HT7 receptor activity

Partial inverse agonist efficacy

Constitutive activity modulation in recombinant systems

Dissecting glutamatergic mechanisms in schizophrenia models

Glutamatergic model selectivity

Sensorimotor gating endpoints in NMDA hypofunction models

Differentiating antagonism from inverse agonism in behavioral pharmacology

Defined midpoint of inverse agonist spectrum

Behavioral calibration of inverse agonism degrees

• [1] Mahé C, Loetscher E, Feuerbach D, Müller W, Seiler MP, Schoeffter P. Differential inverse agonist efficacies of SB-258719, SB-258741 and SB-269970 at human recombinant serotonin 5-HT7 receptors. Eur J Pharmacol. 2004;495(2-3):97-102. View Source
• [2] Pouzet B, Didriksen M, Arnt J. Effects of the 5-HT7 receptor antagonist SB-258741 in animal models for schizophrenia. Pharmacol Biochem Behav. 2002;71(4):655-65. View Source
• [3] Bioorganic & Medicinal Chemistry. Parallel solid-phase synthesis and characterization of new sulfonamide and carboxamide proline derivatives as potential CNS agents. 2005. View Source